1,7-Dichloro-6-fluoroisoquinoline

• CAS No.: 923021-49-2
• Molecular Formula: C9H4Cl2FN
• Molecular Weight: 216.04 g/mol
• IUPAC Name: 1,7-dichloro-6-fluoroisoquinoline
• InChI: InChI=1S/C9H4Cl2FN/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H
• InChI Key: TYKCTIFMODKQPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=CC(=C(C=C21)F)Cl)Cl

Description

1,7-Dichloro-6-fluoroisoquinoline is a useful research compound. Its molecular formula is C9H4Cl2FN and its molecular weight is 216.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.6 g (12.0 mmol) of 7-chloro-6-fluoro-isoquinoline 2-oxide (5) were heated in 40 ml of POCl3 at reflux for 4 h. After the mixture had cooled down to room temperature, it was poured on ice. The aqueous solution was extracted three times with dichloromethane. The combined organic layers were dried with magnesium sulfate and evaporated to yield 2.91 g of the title compound, which was used without further purification. Rt=2.34 min (Method A). Detected mass: 216.0/218.0 (M+H+).